1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-morpholinoethyl)urea
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Description
1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-morpholinoethyl)urea is a useful research compound. Its molecular formula is C18H26N4O4 and its molecular weight is 362.43. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis and Medicinal Chemistry
The stereoselective synthesis of active metabolites of potent kinase inhibitors demonstrates the importance of "1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-morpholinoethyl)urea" and related compounds in medicinal chemistry. Such synthetic routes offer insights into the development of targeted therapies for diseases where kinase activity is dysregulated (Zecheng Chen et al., 2010).
Anticancer and Apoptosis Induction
Compounds structurally similar to "this compound" have been shown to possess antiproliferative effects against non-small cell lung cancer cells, inducing apoptosis through both caspase-dependent and -independent pathways and activating cytoprotective autophagy. Such findings highlight the potential of these compounds as therapeutic agents in cancer treatment (Hyo-Sun Gil et al., 2021).
Enzyme Inhibition for Therapeutic Applications
The urea derivatives, including those similar to the target compound, have been explored for their inhibitory activity against enzymes like acetylcholinesterase, highlighting their potential in the treatment of diseases associated with neurotransmitter dysfunction, such as Alzheimer's disease (J. Vidaluc et al., 1995).
Corrosion Inhibition and Material Science
In the field of material science, similar compounds have been synthesized and evaluated as corrosion inhibitors for metals in acidic environments. These studies offer valuable insights into the development of more effective and environmentally friendly corrosion protection strategies (M. Jeeva et al., 2015).
Neuropharmacology and Stress Response
Research on selective orexin-1 receptor antagonists, structurally akin to "this compound", underscores their significance in modulating stress-induced hyperarousal without inducing hypnotic effects. Such compounds could pave the way for new treatments for psychiatric disorders associated with stress or hyperarousal states (P. Bonaventure et al., 2015).
Properties
IUPAC Name |
1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(2-morpholin-4-ylethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4O4/c1-25-16-4-2-15(3-5-16)22-13-14(12-17(22)23)20-18(24)19-6-7-21-8-10-26-11-9-21/h2-5,14H,6-13H2,1H3,(H2,19,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WECXGTJVAAFVDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NCCN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.